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C-C Motif Chemokine Receptor 5 (CCR5) is a G protein-coupled receptor that plays a pivotal

role in immune cell trafficking and has gained significant attention as the primary co-receptor

for macrophage-tropic (R5) strains of HIV-1.[1][2][3] Its expression on the surface of various

white blood cells is tightly regulated and varies significantly between cell types, activation

states, and individuals. This technical guide provides an in-depth overview of CCR5 protein
expression in leukocytes, detailing quantitative data, experimental protocols for its

measurement, and the signaling pathways it governs.

Quantitative Expression of CCR5 on Leukocyte
Subsets
The expression of CCR5 is not uniform across all white blood cells. It is predominantly found on

cells of the lymphoid and myeloid lineages, including T cells, macrophages, dendritic cells, and

natural killer (NK) cells.[1][4][5] The level of expression can be a critical determinant in

physiological and pathological processes, including inflammatory responses and susceptibility

to HIV-1 infection.[6][7]
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Quantitative analysis of CCR5 expression is most commonly performed using flow cytometry,

where it can be measured as the percentage of cells expressing the receptor (% Positive Cells)

or the receptor density on the cell surface, often reported as Mean Fluorescence Intensity (MFI)

or the absolute number of antibody-binding sites (ABS) per cell.[8][9]

Below is a summary of reported CCR5 expression levels on various human peripheral blood

mononuclear cell (PBMC) subsets. It is important to note that these values can exhibit

considerable inter-individual variation.[10][11]
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White Blood

Cell Subset
Sub-population

% CCR5

Positive Cells

(Range)

CCR5 Density

(Molecules/Cell

or MFI)

References

CD4+ T

Lymphocytes

Naïve

(CD45RA+)

Low to

undetectable
Low [10][12]

Memory

(CD45RO+)
10 - 40%

Higher than

naïve cells
[10][12][13]

Central Memory

(TCM;

CD45RO+CCR7

+)

Variable,

generally lower

than TEM

Median MFI can

be ~12
[14]

Effector Memory

(TEM;

CD45RO+CCR7-

)

Higher

expression

Median MFI can

be ~46
[13][14]

Terminally

Differentiated

(TEMRA;

CD45RA+CCR7-

)

~25% High [14]

CD8+ T

Lymphocytes

Naïve

(CD45RA+)

Low to

undetectable
Low [12]

Memory

(CD45RO+)

Variable,

generally lower

than CD4+

memory T cells

Moderate [12][15]

Effector
Higher than

naïve cells
Moderate [12]

Monocytes <20%

Generally low,

but increases

significantly with

differentiation

[16][17][18]
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Macrophages

Monocyte-

Derived

Macrophages

(MDM)

>80% after 5

days of culture

High; 4-5 fold

increase in

mRNA levels

during

differentiation

[16][17][18][19]

Natural Killer

(NK) Cells

Variable

expression

reported

- [13]

Dendritic Cells Immature Expressed - [4][5]

Note: The differentiation of monocytes into macrophages is consistently associated with a

significant upregulation of CCR5 expression, both at the mRNA and protein level.[16][17][19]

This increase in surface CCR5 renders macrophages highly susceptible to HIV-1 infection.[16]

[17] In T lymphocytes, CCR5 expression is predominantly a hallmark of memory and effector

cells, which are crucial for immune surveillance and response to inflammation.[10][12][13]

Factors Influencing CCR5 Expression
The surface expression of CCR5 is a dynamic process influenced by a variety of factors:

Transcriptional Regulation: The transcription of the CCR5 gene is controlled by a complex

promoter region.[4][5] Transcription factors such as CREB-1 can transactivate the promoter.

[4][5] Genetic polymorphisms and haplotypes in the promoter region can also influence the

level of CCR5 transcription.[20][21]

Epigenetic Modifications: DNA methylation and histone modifications play a crucial role in

regulating CCR5 gene expression.[4][5][10] T-cell activation can lead to demethylation of the

CCR5 gene, resulting in upregulated expression.[10]

Cellular Activation and Differentiation: As noted, the differentiation of monocytes to

macrophages is a potent inducer of CCR5 expression.[16][17] Similarly, activation of T

lymphocytes leads to a significant increase in CCR5 surface levels.[10][22]

Cytokine Milieu: Various cytokines can modulate CCR5 expression. Pro-inflammatory

cytokines like IL-2, IL-12, and TNF-α tend to increase CCR5 expression, while anti-
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inflammatory cytokines such as IL-10 can also upregulate its expression on monocytes.[23]

Intracellular Trafficking: A significant proportion of CCR5 protein can be stored in

intracellular compartments.[24][25] The transport of these intracellular pools to the cell

surface is a mechanism for rapid upregulation of surface expression, which can be

influenced by interactions with other proteins like CD4.[24][25]

CCR5 Signaling Pathways
Upon binding its chemokine ligands (e.g., CCL3, CCL4, CCL5) or the HIV-1 envelope

glycoprotein gp120, CCR5 undergoes a conformational change that activates intracellular

signaling cascades through associated G-proteins.[1][22][26] This signaling is crucial for

mediating leukocyte chemotaxis to sites of inflammation.[1][27]
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Caption: CCR5 signaling cascade in macrophages.[1][27]
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Experimental Protocols
Accurate quantification of CCR5 expression is fundamental for research and clinical studies.

Flow cytometry is the most widely used technique for measuring cell surface CCR5, while

immunohistochemistry is employed for its detection in tissue samples.

Experimental Workflow for CCR5 Quantification by Flow
Cytometry
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Caption: A typical workflow for quantifying CCR5 expression.
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Detailed Protocol: Flow Cytometry for Surface CCR5
Expression
This protocol provides a general framework for staining human PBMCs for CCR5 expression.

Optimization of antibody concentrations and instrument settings is recommended for specific

experimental conditions.

Materials:

Freshly isolated PBMCs

FACS Buffer: Phosphate-buffered saline (PBS) with 1-2% Fetal Bovine Serum (FBS) and

0.1% sodium azide.

Fluorochrome-conjugated monoclonal antibodies:

Anti-human CCR5 (e.g., clone 2D7 or 5C7)[16]

Lineage markers to identify cell subsets (e.g., anti-CD3, anti-CD4, anti-CD8, anti-CD14,

anti-CD45RO)

Appropriate isotype control antibody matching the host and isotype of the anti-CCR5

antibody.

FACS tubes

Centrifuge

Flow cytometer

Procedure:

Cell Preparation:

Start with approximately 0.5-1 x 10^6 PBMCs per staining tube.

Wash the cells once with cold FACS buffer by centrifuging at 300-400 x g for 5 minutes at

4°C. Discard the supernatant.
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Resuspend the cell pellet in the residual buffer by gentle vortexing.

Antibody Staining:

Add the predetermined optimal concentration of the anti-CCR5 antibody and other cell

surface marker antibodies to the respective tubes.

In a separate tube, add the corresponding isotype control antibody at the same

concentration as the anti-CCR5 antibody. This is crucial for setting the negative gate and

accounting for non-specific antibody binding.

Incubate the tubes for 30 minutes at 4°C in the dark.[8][28]

Washing:

Add 2 mL of cold FACS buffer to each tube and centrifuge at 300-400 x g for 5 minutes at

4°C.

Discard the supernatant carefully.

Repeat the wash step.

Data Acquisition:

Resuspend the final cell pellet in 300-500 µL of FACS buffer.

Acquire the samples on a flow cytometer as soon as possible. If immediate analysis is not

possible, cells can be fixed in 1% paraformaldehyde and stored at 4°C in the dark for up to

24 hours.[28]

Data Analysis:

Use forward and side scatter to gate on the lymphocyte and monocyte populations.

Further gate on specific cell subsets using the lineage markers (e.g., gate on CD3+CD4+

cells to analyze helper T cells).
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Within the population of interest, analyze the fluorescence intensity of the CCR5 staining

compared to the isotype control to determine the percentage of CCR5-positive cells and

the Mean Fluorescence Intensity (MFI).

Detailed Protocol: Immunohistochemistry (IHC) for
CCR5 in Tissues
This protocol outlines the basic steps for detecting CCR5 in formalin-fixed, paraffin-embedded

(FFPE) tissue sections.

Materials:

FFPE tissue sections on charged slides

Xylene or a xylene substitute

Ethanol (100%, 95%, 70%)

Deionized water

Antigen Retrieval Buffer (e.g., 10 mM Sodium Citrate, pH 6.0)[29]

Hydrogen Peroxide (3%) to block endogenous peroxidase activity

Blocking Buffer (e.g., 10% normal serum from the species of the secondary antibody)[29][30]

Primary antibody: Anti-human CCR5

Biotinylated secondary antibody

Streptavidin-HRP conjugate

DAB (3,3'-Diaminobenzidine) substrate kit

Hematoxylin counterstain

Mounting medium
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Procedure:

Deparaffinization and Rehydration:

Immerse slides in xylene (2 changes for 5-10 minutes each).[29][31]

Rehydrate through a graded series of ethanol: 100% (2x 5 min), 95% (1x 5 min), 70% (1x

5 min).[29][31]

Rinse in deionized water.

Antigen Retrieval:

Perform heat-induced epitope retrieval (HIER) by immersing slides in pre-heated antigen

retrieval buffer and incubating at 95-100°C for 10-20 minutes.[29][32]

Allow slides to cool to room temperature.

Blocking:

Block endogenous peroxidase activity by incubating sections in 3% H2O2 for 10 minutes.

[29]

Rinse with PBS.

Apply blocking buffer and incubate for at least 1 hour at room temperature to prevent non-

specific antibody binding.[29][30]

Primary Antibody Incubation:

Dilute the primary anti-CCR5 antibody to its optimal concentration in antibody diluent.

Incubate the slides with the primary antibody, typically overnight at 4°C in a humidified

chamber.[30]

Detection:

Rinse slides with PBS.
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Apply the biotinylated secondary antibody and incubate for 30-60 minutes at room

temperature.

Rinse with PBS.

Apply the streptavidin-HRP conjugate and incubate for 30 minutes at room temperature.

Visualization and Counterstaining:

Rinse with PBS.

Apply the DAB substrate solution and monitor for color development (brown precipitate).

Stop the reaction by rinsing with water.

Counterstain with hematoxylin to visualize cell nuclei.[29]

Dehydration and Mounting:

Dehydrate the slides through a graded ethanol series and clear in xylene.

Coverslip using a permanent mounting medium.

Conclusion
The expression of CCR5 on white blood cells is a complex and dynamic process with profound

implications for immune function and disease pathogenesis. A thorough understanding of its

quantitative expression on different leukocyte subsets and the factors that regulate it is crucial

for researchers and drug development professionals. The detailed experimental protocols

provided in this guide offer a foundation for the accurate and reliable measurement of this key

chemokine receptor, facilitating further investigation into its role in health and disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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